7-(2,5-dimethoxyphenyl)-5-methyl-N-(pyridin-2-yl)-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-(2,5-dimethoxyphenyl)-5-methyl-N-pyridin-2-yl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C19H19N7O3/c1-11-16(18(27)22-15-6-4-5-9-20-15)17(26-19(21-11)23-24-25-26)13-10-12(28-2)7-8-14(13)29-3/h4-10,17H,1-3H3,(H,20,22,27)(H,21,23,25)
• InChI Key: FIUNQAQDGFVXQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NN=N2)N1)C3=C(C=CC(=C3)OC)OC)C(=O)NC4=CC=CC=N4
• Molecular Formula: C19H19N7O3
• Molecular Weight: 393.4 g/mol
• CAS No.: 391896-98-3

Description

The compound is a complex organic molecule that contains several functional groups and rings, including a pyrimidine ring and a pyridine ring. These types of structures are often found in pharmaceuticals and biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely involve aromatic ring systems and multiple nitrogen atoms, which could participate in hydrogen bonding and other interactions.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the pyrimidine and pyridine rings might undergo substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by its polar and non-polar regions, and its melting and boiling points would be influenced by the strength of the intermolecular forces.

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Pyrimidine and pyridine derivatives often interact with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its toxicity, reactivity, and environmental impact. These would need to be assessed through laboratory testing and trials.

Future Directions

Future research on this compound could involve exploring its potential uses in medicine or industry, optimizing its synthesis process, and investigating its mechanism of action.